Cas no 728862-92-8 ((S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate)

• Product Name: (S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate
• CAS No: 728862-92-8
• MF: C₂₄H₂₀Cl₂N₂O₄
• MW: 471.332604408264
• CID: 1023618
• PubChem ID: 69317251
• Update Time: 2025-07-02

(S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenylbenzo[d]oxazol-7-yl)methoxy)phenyl)propanoate
• (S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzo[d]oxazol-7-yl)methoxy)phenyl)propanoate
• AK102867
• ANW-65322
• CTK8C0821
• KB-211805
• Methyl 3,5-dichloro-O-[(2-phenyl-1,3-benzoxazol-7-yl)methyl]-L-tyrosinate
• (S)-Methyl2-amino-3-(3,5-dichloro-4-((2-phenylbenzo[d]oxazol-7-yl)methoxy)phenyl)propanoate
• DTXSID00740237
• 728862-92-8
• methyl (2S)-2-amino-3-[3,5-dichloro-4-[(2-phenyl-1,3-benzoxazol-7-yl)methoxy]phenyl]propanoate
• DB-328148
• (S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate

• MDL： MFCD17676147
• Inchi： 1S/C24H20Cl2N2O4/c1-30-24(29)19(27)12-14-10-17(25)22(18(26)11-14)31-13-16-8-5-9-20-21(16)32-23(28-20)15-6-3-2-4-7-15/h2-11,19H,12-13,27H2,1H3/t19-/m0/s1
• InChI Key： PTGWNJNFKOSMSB-IBGZPJMESA-N
• SMILES： ClC1C(=C(C=C(C=1)C[C@@H](C(=O)OC)N)Cl)OCC1C=CC=C2C=1OC(C1C=CC=CC=1)=N2

Computed Properties

• Exact Mass: 470.0800125g/mol
• Monoisotopic Mass: 470.0800125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 87.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate

Comprehensive Overview of (S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate (CAS No. 728862-92-8)

(S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate (CAS No. 728862-92-8) is a specialized chiral compound with significant potential in pharmaceutical and biochemical research. This amino acid derivative features a unique structural framework, incorporating a benzodioxazole moiety and dichlorophenyl groups, which contribute to its distinct chemical properties and applications. Researchers and industry professionals are increasingly interested in this compound due to its relevance in drug discovery and development.

The molecular structure of (S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate includes a stereocenter at the alpha-carbon, making it an important candidate for studying enantioselective synthesis and chiral recognition. The presence of the benzodioxazole ring system enhances its fluorescence properties, which are valuable in bioimaging and molecular probes. These characteristics align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and functionality.

In pharmaceutical applications, (S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate is explored for its potential as a building block in peptide mimetics and small-molecule drugs. Its structural complexity allows for interactions with biological targets, such as enzymes and receptors, making it a promising candidate for treating metabolic and neurological disorders. The compound's chlorinated aromatic and heterocyclic components also contribute to its stability and bioavailability, key factors in drug design.

From a synthetic chemistry perspective, the preparation of (S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate involves multi-step organic reactions, including esterification, etherification, and chiral resolution. These processes highlight the compound's relevance in asymmetric synthesis, a growing field in modern chemistry. Researchers are particularly interested in optimizing its synthesis to improve yield and enantiomeric purity, addressing common challenges in chiral compound production.

The market demand for (S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate is driven by its applications in drug discovery and biochemical research. As pharmaceutical companies invest in novel therapeutics, compounds with unique scaffolds, such as this one, gain attention. Additionally, academic institutions and research laboratories seek high-quality chiral intermediates for studying structure-activity relationships (SAR) and developing new bioactive molecules.

Environmental and safety considerations are also critical when working with (S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate. Proper handling, storage, and disposal protocols must be followed to ensure laboratory safety and compliance with regulations. The compound's stability under various conditions is an area of ongoing research, particularly for industrial-scale applications.

In summary, (S)-Methyl 2-amino-3-(3,5-dichloro-4-((2-phenyl-benzodoxazol-7-yl)methoxy)phenyl)propanoate (CAS No. 728862-92-8) represents a valuable tool in pharmaceutical and chemical research. Its unique structure, combined with its potential applications in drug development and chiral synthesis, makes it a compound of significant interest. As the scientific community continues to explore its properties and uses, this molecule is poised to play a pivotal role in advancing medicinal chemistry and biotechnology.